N-[1-(4-hydroxyphenyl)ethyl]-2-(2-thienyl)acetamide

• IUPAC Name: N-[1-(4-hydroxyphenyl)ethyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C14H15NO2S/c1-10(11-4-6-12(16)7-5-11)15-14(17)9-13-3-2-8-18-13/h2-8,10,16H,9H2,1H3,(H,15,17)
• InChI Key: TZQDCZSNVMSDNE-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)O)NC(=O)CC2=CC=CS2
• Molecular Formula: C14H15NO2S
• Molecular Weight: 261.34 g/mol

Description

N-[1-(4-hydroxyphenyl)ethyl]-2-(2-thienyl)acetamide, commonly known as THP-1, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. THP-1 belongs to the class of compounds called amides and has a molecular weight of 269.36 g/mol.

Mechanism of Action

The exact mechanism of action of THP-1 is not fully understood. However, it has been suggested that THP-1 exerts its therapeutic effects by modulating various signaling pathways in the body, including the nuclear factor-κB (NF-κB) and mitogen-activated protein kinase (MAPK) pathways.
Biochemical and Physiological Effects
THP-1 has been shown to possess various biochemical and physiological effects. It has been demonstrated to reduce the levels of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-α (TNF-α) in vitro and in vivo. THP-1 has also been shown to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx) in various models.

Advantages and Limitations for Lab Experiments

One of the major advantages of using THP-1 in scientific research is its high purity and stability. THP-1 is also readily available and can be synthesized in large quantities. However, one of the limitations of using THP-1 is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of THP-1. One potential area of research is the use of THP-1 in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another potential area of research is the development of novel derivatives of THP-1 with improved pharmacological properties. Additionally, further studies are needed to elucidate the exact mechanism of action of THP-1 and its potential therapeutic targets.

Scientific Research Applications

THP-1 has been extensively studied for its potential therapeutic properties. It has been shown to possess anti-inflammatory, antioxidant, and neuroprotective effects in various in vitro and in vivo models. THP-1 has also been studied for its potential use in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.